N-(4,5-dimethyl-1,3-thiazol-2-yl)-2-{[5-(4-fluorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}propanamide

• IUPAC Name: N-(4,5-dimethyl-1,3-thiazol-2-yl)-2-[[5-(4-fluorophenyl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]propanamide
• InChI: InChI=1S/C17H18FN5OS2/c1-9-10(2)25-16(19-9)20-15(24)11(3)26-17-22-21-14(23(17)4)12-5-7-13(18)8-6-12/h5-8,11H,1-4H3,(H,19,20,24)
• InChI Key: VXNDIKJGBQSBDL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)NC(=O)C(C)SC2=NN=C(N2C)C3=CC=C(C=C3)F)C
• Molecular Formula: C17H18FN5OS2
• Molecular Weight: 391.5 g/mol

Description

The compound is related to classes of chemicals that often exhibit significant biological activity, including potential antitumor, antimicrobial, and herbicidal effects. These molecules generally contain heterocyclic rings like thiazole, triazole, and thiadiazole, known for their diverse pharmacological properties.

Synthesis Analysis

Synthesis of related compounds typically involves multi-step reactions starting from simple precursors to build the complex structures featuring thiazole and triazole rings. For example, the synthesis of similar antitumor agents involves starting from amino-isoxazole and proceeding through several steps to introduce various functional groups and complete the target molecule (Reddy et al., 2010).

Molecular Structure Analysis

The molecular structure of closely related compounds has been elucidated using techniques like X-ray crystallography, demonstrating the planarity of the molecule apart from certain groups which may be oriented perpendicular to the main plane, contributing to the molecule's chemical properties and reactivity (Kariuki et al., 2021).

Chemical Reactions and Properties

Physical Properties Analysis

The physical properties, including solubility, melting points, and crystalline structure, are crucial for the compound's application and efficacy. Crystallization from different solvents can yield crystals suitable for structure determination, which is essential for understanding the compound's interaction with biological targets (Kariuki et al., 2021).

Chemical Properties Analysis

Scientific Research Applications

Pharmacokinetics and Metabolism

Disposition and Metabolism of SB-649868 : A study focused on SB-649868, a compound structurally related to the specified chemical, highlights its pharmacokinetics and metabolism in humans. SB-649868, an orexin 1 and 2 receptor antagonist, was investigated for its potential in treating insomnia. The study found that after oral administration, the compound was predominantly excreted via feces, with a notable portion also eliminated through urine. The research provided detailed insights into the metabolism of SB-649868, identifying major metabolites and their pathways, including oxidation and conjugation processes. This information is crucial for understanding the disposition and potential therapeutic applications of similar compounds (Renzulli et al., 2011).